2-benzyl-3-(1-naphthyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one

• IUPAC Name: 2-benzyl-3-naphthalen-1-yl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one
• InChI: InChI=1S/C27H23N3O/c31-27-22-14-6-7-16-23(22)28-26-25(21-15-8-12-19-11-4-5-13-20(19)21)24(29-30(26)27)17-18-9-2-1-3-10-18/h1-5,8-13,15,29H,6-7,14,16-17H2
• InChI Key: OBOXNOJIARDXSG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N3C(=N2)C(=C(N3)CC4=CC=CC=C4)C5=CC=CC6=CC=CC=C65
• Molecular Formula: C27H23N3O
• Molecular Weight: 405.5 g/mol

Description

2-benzyl-3-(1-naphthyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is a heterocyclic compound with potential therapeutic applications. It belongs to the class of pyrazoloquinazolines and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-benzyl-3-(1-naphthyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is not fully understood. However, it has been proposed that it exerts its therapeutic effects by targeting specific signaling pathways involved in cell proliferation, apoptosis, and immune response. It has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are involved in cell survival and proliferation. It also activates the caspase cascade, leading to apoptosis in cancer cells. Additionally, it has been shown to modulate the activity of immune cells such as T cells and macrophages.
Biochemical and physiological effects:
2-benzyl-3-(1-naphthyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate the immune response. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. In addition, it has been shown to have anti-inflammatory effects and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-benzyl-3-(1-naphthyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one is its potential therapeutic applications in various fields. It has been shown to have anticancer, neuroprotective, and immunomodulatory effects, which make it a promising candidate for further research. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 2-benzyl-3-(1-naphthyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one. One direction is to further investigate its mechanism of action and identify specific signaling pathways that it targets. This can help optimize its therapeutic potential and identify potential drug targets. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo, which can help determine its efficacy and safety in animal models. Additionally, further research can be done to optimize its solubility and bioavailability, which can improve its potential for clinical use. Finally, more research can be done to investigate its potential applications in other fields such as cardiovascular disease and metabolic disorders.

Synthesis Methods

The synthesis of 2-benzyl-3-(1-naphthyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one involves the reaction of 2-aminobenzylamine and 1-naphthylisocyanate in the presence of a solvent such as ethanol or acetonitrile. The reaction is carried out under reflux conditions and the product is obtained after purification by recrystallization. The yield of the product is typically around 50-60%.

Scientific Research Applications

2-benzyl-3-(1-naphthyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazolin-9(4H)-one has been studied for its potential therapeutic applications in various fields such as oncology, neurology, and immunology. It has been shown to exhibit anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. In neurology, it has been studied for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, it has been investigated for its immunomodulatory effects.